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Compound of Interest

Compound Name: Copper chlorophyllin B

Cat. No.: B15341036 Get Quote

Introduction

Copper chlorophyllin B is a semi-synthetic complex derived from chlorophyll. It is widely used

as a food coloring agent (E141) and in the dietary supplement industry. Due to its complex

nature, often being a mixture of various chlorophyll derivatives, its accurate quantification and

characterization are crucial for quality control and regulatory compliance. High-Performance

Liquid Chromatography (HPLC) is a powerful and widely adopted technique for the analysis of

copper chlorophyllin B and its related compounds. This document provides detailed

application notes and protocols for the HPLC analysis of copper chlorophyllin B, intended for

researchers, scientists, and professionals in drug development.

Principle of the Method

The HPLC method separates the components of a copper chlorophyllin B mixture based on

their differential partitioning between a stationary phase (typically a C18 or C30 reversed-phase

column) and a mobile phase (usually a mixture of organic solvents and aqueous buffers). The

separated components are then detected by a UV-Vis or photodiode array (PDA) detector at a

specific wavelength, typically around the Soret band of chlorophyllins (approximately 405 nm).

The concentration of each component can be determined by comparing its peak area to that of

a known standard.
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This section details the necessary equipment, reagents, and procedures for the HPLC analysis

of copper chlorophyllin B.

1. Equipment and Reagents

Equipment:

High-Performance Liquid Chromatography (HPLC) system equipped with:

Gradient pump

Autosampler

Column oven

Photodiode Array (PDA) or UV-Vis detector

Analytical balance

pH meter

Vortex mixer

Centrifuge

Syringe filters (0.22 µm or 0.45 µm, compatible with organic solvents)

Volumetric flasks and pipettes

Reagents and Standards:

Copper Chlorophyllin B reference standard

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade or ultrapure)
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Formic acid (reagent grade)

Acetic acid (reagent grade)

Ammonium acetate (reagent grade)

tert-Butyl methyl ether (TBME, HPLC grade)

Sodium hydroxide (reagent grade)

Polyamide adsorbent (for sample preparation)

2. Standard Solution Preparation

Stock Standard Solution (e.g., 1000 mg/L): Accurately weigh a known amount of Copper
Chlorophyllin B reference standard and dissolve it in a suitable solvent (e.g., methanol or a

mixture of mobile phase A and B). Sonicate if necessary to ensure complete dissolution.

Make up to a final volume in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to cover the desired concentration range (e.g., 5.0 -

500.0 mg/L).[1]

3. Sample Preparation

The sample preparation method will vary depending on the matrix. Below are two examples:

Method 1: For Oral Cleaning Products[1]

Weigh 5.0 g of the oral cleaning product sample.

Add 20 mL of 0.2 mol/L acetic acid-ammonium acetate buffer (pH 5.5) and 5.0 g of

polyamide adsorbent.

Mix thoroughly and centrifuge.

Discard the supernatant and desorb the precipitate twice with 10 mL of a desorption

solution (0.1 mol/L NaOH in 1:10 methanol).
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Combine the supernatants and evaporate to near dryness at 45°C.

Reconstitute the residue in 1 mL of the initial mobile phase.

Filter the solution through a 0.22 µm syringe filter before HPLC injection.

Method 2: For Food Products (General)[2][3][4]

Homogenize the food sample.

Extract the colorants with a suitable solvent system. For many food products, extraction

with diethyl ether at a pH of 3-4 (adjusted with 0.1 N hydrochloric acid) is effective.[2][3][4]

Evaporate the organic solvent to dryness.

Dissolve the residue in methanol or the initial mobile phase.

Filter the solution through a 0.45 µm syringe filter prior to injection.

4. HPLC Chromatographic Conditions

Several HPLC methods have been reported for the analysis of copper chlorophyllin B. The

choice of method may depend on the specific components of interest and the sample matrix.

Below are two representative methods.
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Parameter Method 1 Method 2

Column YMC Carotenoid C30
Inertsil ODS-2 (5 µm, 25 cm x

4.6 mm ID)

Mobile Phase A
Methanol:Water:Formic Acid

(90:10:0.1, v/v/v)

Methanol:Water (97:3, v/v) with

1% Acetic Acid

Mobile Phase B
TBME:Methanol:Formic Acid

(100:10:0.1, v/v/v)
N/A (Isocratic)

Elution Gradient Isocratic

Flow Rate Not Specified 1.0 mL/min

Injection Volume Not Specified 10 µL

Column Temperature Not Specified 35 °C

Detection Wavelength 405 nm 405 nm

Reference [1] [3][4]

Table 2: Performance Data for Copper Chlorophyllin B HPLC Methods

Parameter Method 1

Linearity Range 5.0 - 500.0 mg/L

Detection Limit (S/N=3) 1.5 µg/kg

Recovery 89.6% - 98.4%

RSD (n=6) 1.4% - 2.7%

Reference [1]
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Caption: Workflow for the HPLC analysis of Copper Chlorophyllin B.
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Logical Relationship of Copper Chlorophyllin Components
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Caption: Derivation of major components in commercial Copper Chlorophyllin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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